Cas no 76457-78-8 (4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 76457-78-8
• Molecular Formula: C₅H₉N₃OS
• Molecular Weight: 159.20946
• MDL: MFCD06654962
• CID: 563836
• PubChem ID: 3854732

4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(2-methoxyethyl)-
• 4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol
• 4-(2-methoxyethyl)-1H-1,2,4-triazole-5-thione
• EN300-07571
• BDA45778
• SCHEMBL14112922
• 76457-78-8
• CS-0220791
• 4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol, AldrichCPR
• AKOS009003439
• DTXSID40397385

• MDL： MFCD06654962
• InChIKey： UJZJIDXBSVIHBX-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H9N3OS/c1-9-3-2-8-4-6-7-5(8)10/h4H,2-3H2,1H3,(H,7,10)
• SMILES： COCCN1C=NN=C1S

Computed Properties

• Exact Mass: 159.046633
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 159.046633
• Heavy Atom Count: 10
• Complexity: 159
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 69

Experimental Properties

• Refractive Index: 1.617
• Boiling Point: 207.8°C at 760 mmHg
• Flash Point: 79.5°C
• Density: 1.33